53-57-6

NADPH

Usually In Stock

• CAS RN:
• 53-57-6

• Formula:
• C21H30N7O17P3

• InChI:
• InChI=1S/C21H30N7O17P3/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32/h1,3-4,7-8,10-11,13-16,20-21,29-31H,2,5-6H2,(H2,23,32)(H,36,37)(H,38,39)(H2,22,24,25)(H2,33,34,35)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1

• InChIKey:
• ACFIXJIJDZMPPO-NNYOXOHSSA-N

• Nadph, also known as b-nadph or nadp-reduced, belongs to the class of organic compounds known as (5'->5')-dinucleotides. These are dinucleotides where the two bases are connected via a (5'->5')-phosphodiester linkage. Nadph is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Nadph has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, nadph is primarily located in the cytoplasm and mitochondria. In humans, nadph is involved in the homocarnosinosis pathway, the phenylbutazone action pathway, the tamoxifen action pathway, and the atorvastatin action pathway. Nadph is also involved in several metabolic disorders, some of which include glycerol kinase deficiency, ureidopropionase deficiency, the hyperprolinemia type II pathway, and aromatase deficiency.

4,4'-Methylenedipyrazole

• CAS RN:
• 13753-57-6

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c1(6-2-8-9-3-6)7-4-10-11-5-7/h2-5H,1H2,(H,8,9)(H,10,11)

• InChIKey:
• VZOORPIHUVKFKA-UHFFFAOYSA-N

• 4,4'-Methylenedipyrazole is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.17 g/mol. The purity is usually 95%.

3-(3,4-Dichlorobenzyl)-1,3-thiazolidine-2,4-dione

In Stock

• CAS RN:
• 102653-57-6

• Formula:
• C10H7Cl2NO2S

• InChI:
• InChI=1S/C10H7Cl2NO2S/c11-7-2-1-6(3-8(7)12)4-13-9(14)5-16-10(13)15/h1-3H,4-5H2

• InChIKey:
• HBRHVYDRMDAFSM-UHFFFAOYSA-N

• 3-(3,4-Dichlorobenzyl)-1,3-thiazolidine-2,4-dione is a useful research compound. Its molecular formula is C10H7Cl2NO2S and its molecular weight is 276.14 g/mol. The purity is usually 95%.

2-(1H-indol-5-yl)propan-2-ol

In Stock

• CAS RN:
• 144453-57-6

• Formula:
• C11H13NO

• InChI:
• InChI=1S/C11H13NO/c1-11(2,13)9-3-4-10-8(7-9)5-6-12-10/h3-7,12-13H,1-2H3

• InChIKey:
• GOCLWNVWWADZNI-UHFFFAOYSA-N

• 2-(1H-indol-5-yl)propan-2-ol is a useful research compound. Its molecular formula is C11H13NO and its molecular weight is 175.231. The purity is usually 95%.

(2-Methylphenyl)(thiophen-2-yl)methanol

In Stock

• CAS RN:
• 356553-57-6

• Formula:
• C12H12OS

• InChI:
• InChI=1S/C12H12OS/c1-9-5-2-3-6-10(9)12(13)11-7-4-8-14-11/h2-8,12-13H,1H3

• InChIKey:
• LRIYLTLIQLAHOQ-UHFFFAOYSA-N

• (2-Methylphenyl)(thiophen-2-yl)methanol is a useful research compound. Its molecular formula is C12H12OS and its molecular weight is 204.29. The purity is usually 95%.

2',6'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone

In Stock

• CAS RN:
• 898753-57-6

• Formula:
• C19H22O

• InChI:
• InChI=1S/C19H22O/c1-13-8-9-14(2)17(12-13)10-11-18(20)19-15(3)6-5-7-16(19)4/h5-9,12H,10-11H2,1-4H3

• InChIKey:
• PGWGFKZEEWVVTR-UHFFFAOYSA-N

• 2',6'-Dimethyl-3-(2,5-dimethylphenyl)propiophenone is a useful research compound. Its molecular formula is C19H22O and its molecular weight is 266.4 g/mol. The purity is usually 95%.

6-Bromo-4-methoxy-1H-indole

In Stock

• CAS RN:
• 393553-57-6

• Formula:
• C9H8BrNO

• InChI:
• InChI=1S/C9H8BrNO/c1-12-9-5-6(10)4-8-7(9)2-3-11-8/h2-5,11H,1H3

• InChIKey:
• WPFDDPXFOMVGIN-UHFFFAOYSA-N

• 6-Bromo-4-methoxy-1H-indole is a useful research compound. Its molecular formula is C9H8BrNO and its molecular weight is 226.07 g/mol. The purity is usually 95%.

2-((2-Hydroxyphenyl)methylene)-N-((4-methoxy-3-nitrophenyl)methyl)hydrazinecarbothioamide

• CAS RN:
• 186453-57-6

• Formula:
• C16H16N4O4S

• InChI:
• InChI=1S/C16H16N4O4S/c1-24-15-7-6-11(8-13(15)20(22)23)9-17-16(25)19-18-10-12-4-2-3-5-14(12)21/h2-8,10,21H,9H2,1H3,(H2,17,19,25)/b18-10+

• InChIKey:
• IFUSNZVTJASSDQ-ZRDIBKRKSA-N

• 2-((2-Hydroxyphenyl)methylene)-N-((4-methoxy-3-nitrophenyl)methyl)hydrazinecarbothioamide, also known as 2-((2-Hydroxyphenyl)methylene)-N-((4-methoxy-3-nitrophenyl)methyl)hydrazinecarbothioamide, is a useful research compound. Its molecular formula is C16H16N4O4S and its molecular weight is 360.4 g/mol. The purity is usually 95%.

2-bromo-N-(2,4-difluorophenyl)acetamide

In Stock

• CAS RN:
• 149053-57-6

• Formula:
• C8H6BrF2NO

• InChI:
• InChI=1S/C8H6BrF2NO/c9-4-8(13)12-7-2-1-5(10)3-6(7)11/h1-3H,4H2,(H,12,13)

• InChIKey:
• NFFFURNQKMXKPY-UHFFFAOYSA-N

• 2-bromo-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H6BrF2NO and its molecular weight is 250.04 g/mol. The purity is usually 95%.

(S)-5-(1-Aminoethyl)-2-methoxybenzoic acid hydrochloride

In Stock

• CAS RN:
• 2219353-57-6

• Formula:
• C10H14ClNO3

• InChI:
• InChI=1S/C10H13NO3.ClH/c1-6(11)7-3-4-9(14-2)8(5-7)10(12)13;/h3-6H,11H2,1-2H3,(H,12,13);1H/t6-;/m0./s1

• InChIKey:
• AOZKGYFIULXBOT-RGMNGODLSA-N

• (S)-5-(1-Aminoethyl)-2-methoxybenzoic acid hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO3 and its molecular weight is 231.68. The purity is usually 95%.

3-Tert-butyl-6-[[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine

Usually In Stock

• CAS RN:
• 2379953-57-6

• Formula:
• C19H29N5O3S

• InChI:
• InChI=1S/C19H29N5O3S/c1-14-20-18(12-23(14)5)28(25,26)24-10-8-15(9-11-24)13-27-17-7-6-16(21-22-17)19(2,3)4/h6-7,12,15H,8-11,13H2,1-5H3

• InChIKey:
• HLKNDLBOFJAORS-UHFFFAOYSA-N

• 3-Tert-butyl-6-[[1-(1,2-dimethylimidazol-4-yl)sulfonylpiperidin-4-yl]methoxy]pyridazine is a useful research compound. Its molecular formula is C19H29N5O3S and its molecular weight is 407.53. The purity is usually 95%.

2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

In Stock

• CAS RN:
• 2549053-57-6

• Formula:
• C30H32N4O3

• InChI:
• InChI=1S/C30H32N4O3/c35-27(31-26-13-5-7-21-6-1-2-10-23(21)26)20-33-16-14-32(15-17-33)18-19-34-29(36)24-11-3-8-22-9-4-12-25(28(22)24)30(34)37/h1-4,6,8-12,26H,5,7,13-20H2,(H,31,35)

• InChIKey:
• WAOBIBJUWINSSL-UHFFFAOYSA-N

• 2-[4-(2-{2,4-dioxo-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(13),5,7,9,11-pentaen-3-yl}ethyl)piperazin-1-yl]-N-(1,2,3,4-tetrahydronaphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C30H32N4O3 and its molecular weight is 496.6 g/mol. The purity is usually 95%.

N-ethyl-2-(3-oxopiperazin-2-yl)acetamide

Usually In Stock

• CAS RN:
• 1255853-57-6

• Formula:
• C8H15N3O2

• InChI:
• InChI=1S/C8H15N3O2/c1-2-9-7(12)5-6-8(13)11-4-3-10-6/h6,10H,2-5H2,1H3,(H,9,12)(H,11,13)

• InChIKey:
• VFIGITLUALCZKJ-UHFFFAOYSA-N

• N-ethyl-2-(3-oxopiperazin-2-yl)acetamide is a useful research compound. Its molecular formula is C8H15N3O2 and its molecular weight is 185.22 g/mol. The purity is usually 95%.

5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-pyrazole-3-carboxylic acid amide

In Stock

• CAS RN:
• 1438853-57-6

• Formula:
• C9H6BrClN4O

• InChI:
• InChI=1S/C9H6BrClN4O/c10-7-4-6(8(12)16)15(14-7)9-5(11)2-1-3-13-9/h1-4H,(H2,12,16)

• InChIKey:
• ALGLHCFROQVWRL-UHFFFAOYSA-N

• 5-Bromo-2-(3-chloro-pyridin-2-yl)-2H-pyrazole-3-carboxylic acid amide is a useful research compound. Its molecular formula is C9H6BrClN4O and its molecular weight is 301.53 g/mol. The purity is usually 95%.